Cas no 29821-65-6 (2-Quinoxalinecarboxylicacid, 7-chloro-)

• Product Name: 2-Quinoxalinecarboxylicacid, 7-chloro-
• CAS No: 29821-65-6
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 271108
• PubChem ID: 282542
• Update Time: 2025-04-19

2-Quinoxalinecarboxylicacid, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylicacid, 7-chloro-
• NSC-136086
• 7-chloroquinoxaline-2-carboxylic acid
• MLS002920352
• QZUHZOLJLBAGPY-UHFFFAOYSA-N
• 29821-65-6
• 7-Chloro-2-quinoxalinecarboxylic acid
• SMR001797945
• NSC136086
• DTXSID80300338

• Inchi： 1S/C9H5ClN2O2/c10-5-1-2-6-7(3-5)12-8(4-11-6)9(13)14/h1-4H,(H,13,14)
• InChI Key： QZUHZOLJLBAGPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC(C(=O)O)=CN=2

Computed Properties

• Exact Mass: 208.00405
• Monoisotopic Mass: 208.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.551
• Boiling Point: 388.4°C at 760 mmHg
• Flash Point: 188.7°C
• Refractive Index: 1.702
• PSA: 63.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines